Cas no 861615-25-0 (2,6-Dimethyloxane-4-carboxylic acid)

2,6-Dimethyloxane-4-carboxylic acid structure
861615-25-0 structure
Product Name:2,6-Dimethyloxane-4-carboxylic acid
CAS No:861615-25-0
MF:C8H14O3
MW:158.194962978363
MDL:MFCD20646382
CID:2110697
PubChem ID:69262009
Update Time:2023-08-04

2,6-Dimethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • tetrahydro-?2,?6-?dimethyl-2H-?Pyran-?4-?carboxylic acid
    • 2,6-dimethyloxane-4-carboxylic acid
    • NE38309
    • 2,6-Dimethyloxane-4-carboxylic acid
    • MDL: MFCD20646382
    • Inchi: 1S/C8H14O3/c1-5-3-7(8(9)10)4-6(2)11-5/h5-7H,3-4H2,1-2H3,(H,9,10)
    • InChI Key: PMKAHDGEZAFUAW-UHFFFAOYSA-N
    • SMILES: O1C(C)CC(C(=O)O)CC1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Topological Polar Surface Area: 46.5

2,6-Dimethyloxane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D631199-1G
2,6-dimethyloxane-4-carboxylic acid
861615-25-0 97%
1g
$290 2024-07-21
Enamine
EN300-124436-0.05g
2,6-dimethyloxane-4-carboxylic acid
861615-25-0
0.05g
$600.0 2023-02-15
Enamine
EN300-124436-0.1g
2,6-dimethyloxane-4-carboxylic acid
861615-25-0
0.1g
$628.0 2023-02-15
Enamine
EN300-124436-0.25g
2,6-dimethyloxane-4-carboxylic acid
861615-25-0
0.25g
$657.0 2023-02-15
Enamine
EN300-124436-0.5g
2,6-dimethyloxane-4-carboxylic acid
861615-25-0
0.5g
$685.0 2023-02-15
Enamine
EN300-124436-1.0g
2,6-dimethyloxane-4-carboxylic acid
861615-25-0
1g
$0.0 2023-06-08
Enamine
EN300-124436-2.5g
2,6-dimethyloxane-4-carboxylic acid
861615-25-0
2.5g
$1399.0 2023-02-15
Enamine
EN300-124436-5.0g
2,6-dimethyloxane-4-carboxylic acid
861615-25-0
5.0g
$2070.0 2023-02-15
Enamine
EN300-124436-10.0g
2,6-dimethyloxane-4-carboxylic acid
861615-25-0
10.0g
$3069.0 2023-02-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN10762-1G
2,6-dimethyloxane-4-carboxylic acid
861615-25-0 97%
1g
¥ 1,560.00 2023-04-13
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.